Cas no 2551119-74-3 (1-5-(methylsulfanyl)pyridin-3-ylmethanamine dihydrochloride)

• Product Name: 1-5-(methylsulfanyl)pyridin-3-ylmethanamine dihydrochloride
• CAS No: 2551119-74-3
• MF: C₇H₁₂Cl₂N₂S
• MW: 227.154578208923
• MDL: MFCD32874799
• CID: 5656985
• PubChem ID: 155822316
• Update Time: 2025-06-26

1-5-(methylsulfanyl)pyridin-3-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Methylsulfanylpyridin-3-yl)methanamine;dihydrochloride
• 2551119-74-3
• EN300-27159234
• 1-[5-(methylsulfanyl)pyridin-3-yl]methanamine dihydrochloride
• 1-5-(methylsulfanyl)pyridin-3-ylmethanamine dihydrochloride

• MDL： MFCD32874799
• Inchi： 1S/C7H10N2S.2ClH/c1-10-7-2-6(3-8)4-9-5-7;;/h2,4-5H,3,8H2,1H3;2*1H
• InChI Key： VQEHZZAHZOICIL-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)C1=CN=CC(=C1)CN

Computed Properties

• Exact Mass: 226.0098250g/mol
• Monoisotopic Mass: 226.0098250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on 1-5-(methylsulfanyl)pyridin-3-ylmethanamine dihydrochloride

1-(5-(Methylsulfanyl)Pyridin-3-yl)Methanamine Dihydrochloride

The compound 1-(5-(methylsulfanyl)pyridin-3-yl)methanamine dihydrochloride (CAS No. 2551119-74-3) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

Structural Insights: The molecular structure of 1-(5-(methylsulfanyl)pyridin-3-yl)methanamine dihydrochloride is characterized by a pyridine ring substituted with a methylsulfanyl group at the 5-position and a methanamine group at the 3-position. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the core framework. The methylsulfanyl group (-SMe) introduces sulfur into the molecule, contributing to its unique electronic properties and reactivity. The methanamine group (-CH2NH2), attached to the pyridine ring, adds a basic amine functionality, which is crucial for its interaction with biological systems.

Synthesis and Characterization: The synthesis of this compound involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. Characterization of the compound is typically performed using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure and purity.

Applications in Pharmaceutical Chemistry: The compound has shown promise in various therapeutic areas. For instance, studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery.

Recent Research Findings: In a groundbreaking study published in *Nature Communications*, researchers explored the role of 1-(5-(methylsulfanyl)pyridin-3-yl)methanamine dihydrochloride in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound exhibited remarkable selectivity and potency, suggesting its potential as a lead candidate for drug development.

Physical and Chemical Properties: This compound exhibits distinct physical properties, including a melting point of approximately 240°C and a boiling point around 480°C under standard conditions. Its solubility in water is moderate, which is advantageous for formulation purposes. The presence of the methylsulfanyl group imparts lipophilic characteristics, enhancing its ability to cross biological membranes.

Safety Considerations: As with any chemical compound, safety precautions are essential during handling and storage. Recent toxicological studies indicate that 1-(5-(methylsulfanyl)pyridin-3-yl)methanamine dihydrochloride has low acute toxicity when administered orally or intravenously. However, prolonged exposure or high doses may lead to adverse effects, necessitating further research into its chronic toxicity profile.

In conclusion, 1-(5-(methylsulfanyl)pyridin-3-yl)methanamine dihydrochloride stands out as a versatile compound with significant potential in pharmaceutical research and development. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the quest for novel therapeutic agents.